Cas no 70522-05-3 ((19E)-19,20-Didehydro-11-methoxy-ajmalan-17-one)

• Product name: (19E)-19,20-Didehydro-11-methoxy-ajmalan-17-one
• CAS No: 70522-05-3
• MF: C₂₁H₂₄N₂O₂
• MW: 336.428248193578
• CID: 579086

(19E)-19,20-Didehydro-11-methoxy-ajmalan-17-one Chemical and Physical Properties

Names and Identifiers

• Ajmalan-17-one,19,20-didehydro-11-methoxy-, (19E)- (9CI)
• 5H-6,10:11,12a-Dimethanoindolo[3,2-b]quinolizine,ajmalan-17-one deriv.
• Rauflexine
• (19E)-19,20-Didehydro-11-methoxy-ajmalan-17-one
• 11-methoxy-ajmal-19-en-17-one

• Inchi： 1S/C21H24N2O2/c1-4-11-10-23-16-8-13(11)18-17(23)9-21(20(18)24)14-6-5-12(25-3)7-15(14)22(2)19(16)21/h4-7,13,16-19H,8-10H2,1-3H3/b11-4-/t13-,16-,17-,18-,19-,21+/m0/s1
• InChI Key： LEHVAVBEMNLCAM-BHHHOUBPSA-N
• SMILES： N1(C2=C(C=CC(OC)=C2)[C@]23C(=O)[C@H]4[C@@H]5/C(/CN([C@H]4C2)[C@](C5)([H])[C@]13[H])=C\C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• XLogP3: 1.455

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ajmaline-sarpagine alkaloids Ajmaline-sarpagine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ajmaline-sarpagine alkaloids